N-(2-methoxy-2-(o-tolyl)ethyl)furan-3-carboxamide

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C15H17NO3/c1-11-5-3-4-6-13(11)14(18-2)9-16-15(17)12-7-8-19-10-12/h3-8,10,14H,9H2,1-2H3,(H,16,17)
• InChI Key: ARBYWBKKKOICMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=COC=C2)OC
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

N-(2-methoxy-2-(o-tolyl)ethyl)furan-3-carboxamide, also known as MTEFC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MTEFC is a furan derivative that has been synthesized through a multi-step process involving the reaction of o-toluidine with furan-3-carboxylic acid. The resulting compound has been shown to exhibit promising biochemical and physiological effects, making it a potential candidate for further investigation in drug development.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

Furan derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. One study synthesized 3-nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides and investigated their antimicrobial and antioxidant properties. These compounds demonstrated varying degrees of activity, suggesting potential applications in the development of new antimicrobial and antioxidant agents (Devi et al., 2010).

Anticancer and Antiangiogenic Activities

Another area of research involves the anticancer and antiangiogenic activities of furan derivatives. A study on novel 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin revealed potent antiproliferative activity against cancer cells, inhibition of tubulin polymerization, and significant in vitro and in vivo anticancer and vascular disrupting properties (Romagnoli et al., 2015).

Material Science Applications

In material science, furan derivatives have been explored for their potential in synthesizing biobased polyesters. Enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters produced novel biobased furan polyesters, demonstrating the feasibility of using furan derivatives as sustainable alternatives to petroleum-based polymers (Jiang et al., 2014).

Bioactivities of Furan-2-Carboxylic Acids

Research on the roots of Nicotiana tabacum identified new furan-2-carboxylic acids with significant anti-tobacco mosaic virus (TMV) activity and moderate inhibitory activities against human tumor cell lines, highlighting the bioactive potential of furan derivatives in both agricultural and medicinal contexts (Wu et al., 2018).